Cas no 941901-20-8 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide
• CAS No: 941901-20-8
• MF: C₂₀H₁₇ClN₂O₅S₂
• MW: 464.942381620407
• CID: 5505919
• PubChem ID: 18586038
• Update Time: 2025-07-28

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024469466
• VU0500748-1
• F2815-0860
• N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-((4-chlorophenyl)sulfonyl)butanamide
• N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-(4-chlorophenyl)sulfonylbutanamide
• 941901-20-8
• N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-(4-chlorobenzenesulfonyl)butanamide
• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide

• Inchi： 1S/C20H17ClN2O5S2/c21-14-4-6-15(7-5-14)30(25,26)9-1-2-19(24)23-20-22-16(11-29-20)13-3-8-17-18(10-13)28-12-27-17/h3-8,10-11H,1-2,9,12H2,(H,22,23,24)
• InChI Key： QXAGDWRDTUXEIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCCC(NC1=NC(=CS1)C1C=CC2=C(C=1)OCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 464.0267417g/mol
• Monoisotopic Mass: 464.0267417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide

Comprehensive Analysis of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide (CAS No. 941901-20-8)

The compound N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide (CAS No. 941901-20-8) is a synthetic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. This compound features a benzodioxole moiety, a thiazole ring, and a 4-chlorobenzenesulfonyl group, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential interactions with biological targets, which could pave the way for novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and enzyme modulators has surged, driven by advancements in drug discovery and personalized medicine. N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide aligns with this trend, as its unique structure suggests potential activity against specific enzymes or receptors. For instance, the benzodioxole fragment is known for its presence in compounds with neuroprotective and anti-inflammatory properties, while the thiazole ring is a common pharmacophore in antimicrobial and anticancer agents.

The synthesis and characterization of CAS No. 941901-20-8 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and structural integrity of the compound, which is critical for reproducible research outcomes. Additionally, computational modeling studies have been employed to predict its binding affinity and pharmacokinetic properties, further highlighting its relevance in modern drug development.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide in medicine?" While definitive clinical applications are still under investigation, preliminary studies suggest its utility in targeting inflammatory pathways or metabolic disorders. The 4-chlorobenzenesulfonyl group, in particular, may contribute to its ability to modulate protein-protein interactions, a hot topic in contemporary pharmacology.

Another area of interest is the compound's structure-activity relationship (SAR), which explores how modifications to its molecular framework affect its biological activity. Researchers are keen to identify derivatives of CAS No. 941901-20-8 that could enhance selectivity or reduce off-target effects. This aligns with the broader industry focus on precision medicine and targeted therapies, where understanding SAR is paramount.

From an industrial perspective, the scalability of synthesizing N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide is a topic of discussion. Optimizing reaction conditions and minimizing byproducts are essential for cost-effective production, especially if the compound advances to preclinical trials. Green chemistry principles are increasingly being applied to such processes, reflecting the growing emphasis on sustainability in pharmaceutical manufacturing.

In summary, N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-(4-chlorobenzenesulfonyl)butanamide (CAS No. 941901-20-8) represents a promising avenue for scientific exploration. Its multifaceted structure and potential biological activities make it a subject of ongoing research, particularly in the context of drug discovery and molecular biology. As studies progress, this compound may emerge as a key player in addressing unmet medical needs, underscoring the importance of continued investigation into its properties and applications.